Pyoverdine I
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Description
Pyoverdine I is a cyclic peptide.
Scientific Research Applications
Corrosion Inhibition
Pyoverdine, a siderophore produced by Pseudomonas species, shows promising applications in corrosion inhibition. It has been used as an eco-friendly inhibitor for mild steel in acidic environments. Pyoverdine acts as a strong iron chelator, leading to increased charge transfer resistance and activation energy of metal corrosion, thereby protecting the metal surface (Shainy et al., 2016).
Impact on Plant Growth
Research has demonstrated that pyoverdine influences the growth/defense trade-off in plants like Arabidopsis thaliana under iron-deficient conditions. It positively regulates genes related to development and iron acquisition, while repressing defense-related genes. This reveals an interesting interaction between pyoverdine and plant physiology, particularly under conditions of iron scarcity (Trapet et al., 2016).
Role in Bacterial Physiology and Pathogenicity
Pyoverdine plays a crucial role in the physiology and pathogenicity of Pseudomonas aeruginosa. It acts as an iron scavenger and transporter, aiding in bacterial survival under iron-starved conditions. Additionally, pyoverdine has been implicated in the production of virulence factors and biofilm formation, making it a subject of interest in the study of bacterial pathogenesis (Cézard et al., 2014).
Diagnostic and Detection Applications
Pyoverdine's unique properties are being harnessed for diagnostic purposes. For example, its role in the identification of Pseudomonas spp. via Raman spectroscopy has been explored. This approach could provide a rapid detection method for pathogens without the need for culturing steps (Pahlow et al., 2016).
Biosynthesis and Genetic Engineering
Studies on the biosynthesis of pyoverdines have provided insights into the genetic and enzymatic machinery involved in their production. Understanding this process opens avenues for genetic manipulation to produce novel pyoverdines with potential applications in various fields (Calcott et al., 2014).
Understanding Metal Homeostasis
Investigations into the biosynthesis and secretion of pyoverdines in Pseudomonas aeruginosa have shed light on their role in iron and metal homeostasis. This research contributes to our broader understanding of metal transport and regulation in bacteria (Schalk & Guillon, 2013).
properties
Molecular Formula |
C55H83N17O22 |
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Molecular Weight |
1334.3 g/mol |
IUPAC Name |
4-[[(1S)-1-[[(2R)-1-[[(2S)-5-(diaminomethylideneamino)-1-[[(2R)-1-[[(2S)-5-[formyl(hydroxy)amino]-1-[[(3S,6S,9S,12S)-9-[3-[formyl(hydroxy)amino]propyl]-3,6-bis[(1R)-1-hydroxyethyl]-2,5,8,11-tetraoxo-1,4,7,10-tetrazacyclohexadec-12-yl]amino]-1-oxopentan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-1-oxopentan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]carbamoyl]-8-hydroxy-9-oxo-1,2,3,4-tetrahydropyrimido[1,2-a]quinolin-5-yl]amino]-4-oxobutanoic acid |
InChI |
InChI=1S/C55H83N17O22/c1-27(77)43-53(91)59-15-4-3-8-30(46(84)63-33(11-7-19-71(94)26-76)49(87)68-44(28(2)78)54(92)69-43)62-47(85)32(10-6-18-70(93)25-75)65-50(88)35(23-73)66-48(86)31(9-5-16-60-55(56)57)64-51(89)36(24-74)67-52(90)37-14-17-58-45-34(61-41(81)12-13-42(82)83)20-29-21-39(79)40(80)22-38(29)72(37)45/h20-22,25-28,30-33,35-37,43-44,58,73-74,77-79,93-94H,3-19,23-24H2,1-2H3,(H,59,91)(H,61,81)(H,62,85)(H,63,84)(H,64,89)(H,65,88)(H,66,86)(H,67,90)(H,68,87)(H,69,92)(H,82,83)(H4,56,57,60)/t27-,28-,30+,31+,32+,33+,35-,36-,37+,43+,44+/m1/s1 |
InChI Key |
NYBSHYBITMVDLL-YYVBLSOISA-N |
Isomeric SMILES |
C[C@H]([C@H]1C(=O)N[C@H](C(=O)NCCCC[C@@H](C(=O)N[C@H](C(=O)N1)CCCN(C=O)O)NC(=O)[C@H](CCCN(C=O)O)NC(=O)[C@@H](CO)NC(=O)[C@H](CCCN=C(N)N)NC(=O)[C@@H](CO)NC(=O)[C@@H]2CCNC3=C(C=C4C=C(C(=O)C=C4N23)O)NC(=O)CCC(=O)O)[C@@H](C)O)O |
SMILES |
CC(C1C(=O)NC(C(=O)NCCCCC(C(=O)NC(C(=O)N1)CCCN(C=O)O)NC(=O)C(CCCN(C=O)O)NC(=O)C(CO)NC(=O)C(CCCN=C(N)N)NC(=O)C(CO)NC(=O)C2CCNC3=C(C=C4C=C(C(=O)C=C4N23)O)NC(=O)CCC(=O)O)C(C)O)O |
Canonical SMILES |
CC(C1C(=O)NC(C(=O)NCCCCC(C(=O)NC(C(=O)N1)CCCN(C=O)O)NC(=O)C(CCCN(C=O)O)NC(=O)C(CO)NC(=O)C(CCCN=C(N)N)NC(=O)C(CO)NC(=O)C2CCNC3=C(C=C4C=C(C(=O)C=C4N23)O)NC(=O)CCC(=O)O)C(C)O)O |
Origin of Product |
United States |
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